Elevated Lipophilicity (LogP 1.33) Versus Unsubstituted Parent (LogP 0.77) Enhances Predicted Membrane Permeability
The 3-ethyl substituent on 3-ethyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde increases the computed partition coefficient (LogP) to 1.33, compared with 0.77 for the unsubstituted 1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde [1]. This 0.56 log-unit increase translates to an approximately 3.6-fold higher predicted octanol–water partition ratio, which is consistent with improved passive membrane permeability and potential blood–brain barrier penetration for CNS-targeted library design [2]. The 3-methyl analog exhibits an intermediate LogP of ~0.98–1.08, while the 3-bromo analog reaches 1.53, indicating that the ethyl group provides a balanced lipophilicity window without the heavy-atom liability or metabolic instability associated with bromine .
| Evidence Dimension | Computed partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 1.3328 (Leyan computed) |
| Comparator Or Baseline | 1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde: LogP = 0.7704 (Molbase/Chemsrc); 3-methyl: LogP = 0.982 (Chembase); 3-bromo: LogP = 1.5329 (Leyan) |
| Quantified Difference | ΔLogP = +0.56 (vs unsubstituted); −0.20 (vs 3-bromo); +0.35 (vs 3-methyl) |
| Conditions | Computed LogP values from vendor databases (Leyan, Chemsrc, Molbase, Chembase); consensus in silico prediction method not standardized across sources |
Why This Matters
Lipophilicity directly impacts membrane permeability, metabolic clearance, and off-target promiscuity; the intermediate LogP of the 3-ethyl analog avoids the low permeability of the unsubstituted parent and the potential toxicity of the brominated analog.
- [1] Molbase. 1H-Pyrazolo[3,4-b]pyridine-5-carbaldehyde (CAS 955127-76-1): LogP 0.7704. https://qiye.molbase.cn/d11953/718422-1752614 (accessed 2026-04-28). View Source
- [2] Class-level inference: general principles of Lipinski's Rule of Five and CNS MPO desirability; LogP 1–3 considered optimal for CNS penetration. Wager, T. T. et al. ACS Chem. Neurosci. 2010, 1, 420–434. View Source
